4-(1-naphthylacetyl)-1,8-dioxa-4,11-diazaspiro[5.6]dodecane

• IUPAC Name: 1-(1,11-dioxa-4,8-diazaspiro[5.6]dodecan-4-yl)-2-naphthalen-1-ylethanone
• InChI: InChI=1S/C20H24N2O3/c23-19(12-17-6-3-5-16-4-1-2-7-18(16)17)22-9-11-25-20(14-22)13-21-8-10-24-15-20/h1-7,21H,8-15H2
• InChI Key: KXEBHOGSAPXEBQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2(CN1)CN(CCO2)C(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

4-(1-naphthylacetyl)-1,8-dioxa-4,11-diazaspiro[5.6]dodecane, commonly known as NADA, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. NADA is a spirocyclic compound that contains a diazaspirodecane ring system and a naphthalene ring. This compound has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

NADA has been shown to activate TRPV1 ion channels through a unique mechanism of action that involves the formation of a covalent bond between NADA and a specific cysteine residue on the channel. This covalent bond stabilizes the open state of the channel, leading to increased calcium influx and pain sensitivity.
Biochemical and Physiological Effects:
In addition to its effects on TRPV1 ion channels, NADA has been shown to have a range of other biochemical and physiological effects. These include activation of the G protein-coupled receptor GPR55, which is involved in the regulation of pain, inflammation, and cancer cell growth. NADA has also been shown to inhibit the activity of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the breakdown of endocannabinoids. This inhibition leads to increased levels of endocannabinoids, which can have a range of physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using NADA in lab experiments is its high potency and selectivity for TRPV1 ion channels. This makes it a useful tool for studying pain pathways and developing new pain medications. However, one limitation of using NADA is its potential to form covalent bonds with other proteins and molecules in the cell, leading to off-target effects. Careful experimental design and controls are necessary to ensure that the observed effects are specific to TRPV1 ion channels.

Future Directions

There are many potential future directions for research on NADA. One area of interest is the development of new pain medications that target TRPV1 ion channels. NADA could also be used as a tool for studying the role of TRPV1 ion channels in other physiological processes, such as inflammation and cancer cell growth. Additionally, further research is needed to understand the off-target effects of NADA and develop strategies to minimize these effects in lab experiments.

Synthesis Methods

The synthesis of NADA involves the reaction of 1-naphthylacetic acid with 1,2-diaminoethane in the presence of a catalyst. The resulting product is then treated with paraformaldehyde and hydrochloric acid to form the spirocyclic compound. The synthesis of NADA has been optimized for high yields and purity, making it a reliable and reproducible method for obtaining this compound.

Scientific Research Applications

NADA has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential as a modulator of the transient receptor potential vanilloid 1 (TRPV1) ion channel. TRPV1 is involved in the perception of pain and temperature, and NADA has been shown to activate this channel, leading to increased pain sensitivity. This makes NADA a potential tool for studying pain pathways and developing new pain medications.